Cas no 51476-03-0 (N,N-diethyl-N-methyl-2-({[4-({[4-(octyloxy)phenyl]carbonyl}amino)phenyl]carbonyl}oxy)ethanaminium bromide)

• Product name: N,N-diethyl-N-methyl-2-({[4-({[4-(octyloxy)phenyl]carbonyl}amino)phenyl]carbonyl}oxy)ethanaminium bromide
• CAS No: 51476-03-0
• MF: C₂₉H₄₃BrN₂O₄
• MW: 563.566727876663
• CID: 1572294
• PubChem ID: 3039983

N,N-diethyl-N-methyl-2-({[4-({[4-(octyloxy)phenyl]carbonyl}amino)phenyl]carbonyl}oxy)ethanaminium bromide Chemical and Physical Properties

Names and Identifiers

• N,N-diethyl-N-methyl-2-({[4-({[4-(octyloxy)phenyl]carbonyl}amino)phenyl]carbonyl}oxy)ethanaminium bromide
• diethyl-methyl-[2-[4-[(4-octoxybenzoyl)amino]benzoyl]oxyethyl]azanium,bromide
• Ammonium, diethylmethyl(2-(4-(4-octyloxybenzamido)benzoyloxy)ethyl)-, bromide
• Diethyl(2-hydroxyethyl)methylammonium bromide p-(p-(octyloxy)benzamido)benzoate (ester)
• SCHEMBL22323904
• 51476-03-0

• Inchi： InChI=1S/C29H42N2O4.BrH/c1-5-8-9-10-11-12-22-34-27-19-15-24(16-20-27)28(32)30-26-17-13-25(14-18-26)29(33)35-23-21-31(4,6-2)7-3;/h13-20H,5-12,21-23H2,1-4H3;1H
• InChI Key： GYPQRCRWHJRTIS-UHFFFAOYSA-N
• SMILES： CCCCCCCCOC1=CC=C(C=C1)C(=O)NC2=CC=C(C=C2)C(=O)OCC[N+](C)(CC)CC.[Br-]

Computed Properties

• Exact Mass: 518.9041
• Monoisotopic Mass: 562.24062g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 36
• Rotatable Bond Count: 17
• Complexity: 592
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 64.6Ų

Experimental Properties

• PSA: 66.7